Cas no 1207004-49-6 (2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide)
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[[5-(4-Methoxyphenyl)-1-(2-propen-1-yl)-1H-imidazol-2-yl]thio]-N-methylacetamide
- 2-((1-allyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-methylacetamide
- F2964-1529
- AKOS024477147
- 1207004-49-6
- 2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
- 2-[5-(4-methoxyphenyl)-1-prop-2-enylimidazol-2-yl]sulfanyl-N-methylacetamide
-
- Inchi: 1S/C16H19N3O2S/c1-4-9-19-14(12-5-7-13(21-3)8-6-12)10-18-16(19)22-11-15(20)17-2/h4-8,10H,1,9,11H2,2-3H3,(H,17,20)
- InChI Key: ZYVBZUQCMDSUGF-UHFFFAOYSA-N
- SMILES: S(CC(NC)=O)C1=NC=C(C2C=CC(=CC=2)OC)N1CC=C
Computed Properties
- Exact Mass: 317.11979803g/mol
- Monoisotopic Mass: 317.11979803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 14.86±0.46(Predicted)
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2964-1529-2μmol |
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide |
1207004-49-6 | 90%+ | 2μl |
$85.5 | 2023-04-29 | |
| Life Chemicals | F2964-1529-5μmol |
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide |
1207004-49-6 | 90%+ | 5μl |
$94.5 | 2023-04-29 | |
| Life Chemicals | F2964-1529-10μmol |
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide |
1207004-49-6 | 90%+ | 10μl |
$103.5 | 2023-04-29 | |
| Life Chemicals | F2964-1529-20μmol |
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide |
1207004-49-6 | 90%+ | 20μl |
$118.5 | 2023-04-29 | |
| Life Chemicals | F2964-1529-1mg |
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide |
1207004-49-6 | 90%+ | 1mg |
$81.0 | 2023-04-29 | |
| Life Chemicals | F2964-1529-2mg |
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide |
1207004-49-6 | 90%+ | 2mg |
$88.5 | 2023-04-29 | |
| Life Chemicals | F2964-1529-3mg |
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide |
1207004-49-6 | 90%+ | 3mg |
$94.5 | 2023-04-29 | |
| Life Chemicals | F2964-1529-4mg |
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide |
1207004-49-6 | 90%+ | 4mg |
$99.0 | 2023-04-29 | |
| Life Chemicals | F2964-1529-5mg |
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide |
1207004-49-6 | 90%+ | 5mg |
$103.5 | 2023-04-29 | |
| Life Chemicals | F2964-1529-10mg |
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide |
1207004-49-6 | 90%+ | 10mg |
$118.5 | 2023-04-29 |
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
Professional Introduction to Compound with CAS No 1207004-49-6 and Product Name: 2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
Compound with the CAS number 1207004-49-6 and the product name 2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates several key functional groups, including a sulfanyl moiety and an N-methylacetamide component, which contribute to its unique chemical properties and biological activities.
The 5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl moiety is particularly noteworthy, as it suggests a possible interaction with biological targets such as enzymes and receptors. This segment of the molecule is reminiscent of structures found in various bioactive compounds, indicating a potential for pharmacological activity. The presence of the 4-methoxyphenyl group further enhances the compound's complexity, offering a platform for diverse chemical modifications and functionalizations that could tailor its biological effects.
In recent years, there has been a growing interest in imidazole derivatives due to their broad spectrum of biological activities. Imidazole-based compounds are known for their role in various physiological processes and have been extensively studied for their potential as therapeutic agents. The specific configuration of the imidazole ring in this compound, combined with the adjacent sulfanyl group, suggests that it may exhibit properties such as metal chelation or interaction with sulfur-containing biomolecules. These characteristics make it a promising candidate for further investigation in areas such as anti-inflammatory and anti-cancer therapies.
The N-methylacetamide component of the molecule introduces a polar amide group, which can influence solubility and interactions with biological targets. Amides are commonly found in many pharmaceuticals due to their ability to form hydrogen bonds, facilitating binding to proteins and enzymes. The incorporation of this group into the molecular structure of the compound may enhance its bioavailability and binding affinity, making it more effective in biological systems. Additionally, the methyl group provides a further layer of structural diversity, allowing for potential fine-tuning of its pharmacological properties.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential lead structures for drug development. In the case of this compound, computational studies have suggested that it may interact with various targets relevant to diseases such as cancer and inflammation. For instance, preliminary docking studies have indicated that the sulfanyl group could potentially bind to cysteine residues on target proteins, modulating their activity.
The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to achieve the desired molecular architecture. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex imidazole core, while protecting group strategies have been utilized to ensure selective functionalization. These synthetic methodologies highlight the sophistication of modern chemical synthesis and underscore the importance of expertise in organic chemistry for developing novel bioactive molecules.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it an attractive candidate for use in materials science and biotechnology. For example, derivatives of this compound could be explored as components in drug delivery systems or as probes for studying protein-protein interactions. The versatility of its molecular framework allows for numerous modifications, enabling researchers to tailor its properties for specific applications.
As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs. The integration of cutting-edge chemical biology techniques with traditional pharmacology is essential for discovering novel treatments that are both effective and safe. This compound serves as a prime example of how interdisciplinary approaches can lead to innovative solutions in medicine.
The development of new drugs is a complex process that requires meticulous evaluation at multiple stages—from initial discovery to clinical trials. However, compounds like this one offer hope by providing starting points for further investigation into potential therapies. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery pipeline and bring new treatments to patients more quickly.
In conclusion,2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide (CAS No 1207004-49-6) is a structurally complex and biochemically intriguing molecule with significant potential applications in pharmaceutical research. Its unique combination of functional groups positions it as a valuable tool for exploring new therapeutic strategies across various disease areas. As scientific understanding evolves and new technologies emerge,this compound will undoubtedly continue to be a subject of interest for researchers seeking innovative solutions in medicine.
1207004-49-6 (2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)